Cas no 771580-70-2 (4-(Trifluoromethyl)pyridine-3-ylmethylamine)

• Product Name: 4-(Trifluoromethyl)pyridine-3-ylmethylamine
• CAS No: 771580-70-2
• Molecular Formula: C₇H₇N₂F₃
• Molecular Weight: 176.13908
• MDL: MFCD06201889
• CID: 68799
• PubChem ID: 3523817

4-(Trifluoromethyl)pyridine-3-ylmethylamine Properties

Names and Identifiers

• (4-(Trifluoromethyl)pyridin-3-yl)methanamine
• [4-(Trifluoromethyl)pyridin-3-yl]methylamine
• [4-(Trifluoromethyl)pyridine-3-yl]methylamine
• C-(4-Trifluoromethyl-pyridin-3-yl)-methylamine
• [4-(trifluoromethyl)-3-pyridyl]methanamine
• 1-[4-(Trifluoromethyl)pyridin-3-yl]methanamine
• 3-Pyridinemethanamine, 4-(trifluoromethyl)-
• 1-[4-(Trifluoromethyl)-3-pyridinyl]methanamine
• [(4-Trifluoromethylpyridin-3-yl)methyl]amine
• BCP13039
• SCHEMBL507313
• FT-0656575
• CS-0343043
• 3-Aminomethyl-4-trifluoromethyl-pyridine
• TS-01471
• DTXSID90393296
• J-501330
• [4-(trifluoromethyl)pyridin-3-yl]methanamine
• (4-(trifluoromethyl)pyridine-3-yl)methylamine
• EN300-310740
• 771580-70-2
• AM804348
• {[4-(trifluoromethyl)-3-pyridinyl]methyl}amine
• Octadecanoicacidmagnesiumsalt
• MFCD06201889
• AKOS005063533
• AB23112
• CHEMBL4577677
• AC-29105
• A9769
• (4-trifluoromethyl-pyridin-3-yl)-methylamine
• 3-(Aminomethyl)-4-(trifluoromethyl)pyridine

• MDL： MFCD06201889
• InChIKey： BNOMILFMXFLECU-UHFFFAOYSA-N
• Inchi： 1S/C7H7F3N2/c8-7(9,10)6-1-2-12-4-5(6)3-11/h1-2,4H,3,11H2
• SMILES： C1=C(C(=CN=C1)CN)C(F)(F)F

Computed Properties

• Exact Mass: 176.05621
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 176.05613272g/mol
• Heavy Atom Count: 12
• Complexity: 146
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91
• Boiling Point: 219.199 ℃ at 760 mmHg